Cas no 138230-31-6 (Benzoic acid, 2-(acetyloxy)-, mixt. with methyl hydroxybenzoate and propyl hydroxybenzoate)

Benzoic acid, 2-(acetyloxy)-, mixt. with methyl hydroxybenzoate and propyl hydroxybenzoate structure
138230-31-6 structure
Product Name:Benzoic acid, 2-(acetyloxy)-, mixt. with methyl hydroxybenzoate and propyl hydroxybenzoate
CAS No:138230-31-6
MF:C27H28O10
MW:512.505228996277
CID:193841
PubChem ID:132141
Update Time:2025-04-19

Benzoic acid, 2-(acetyloxy)-, mixt. with methyl hydroxybenzoate and propyl hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(acetyloxy)-, mixt. with methyl hydroxybenzoate and propyl hydroxybenzoate
    • 2-acetyloxybenzoic acid,methyl 2-hydroxybenzoate,propyl 2-hydroxybenzoate
    • 2-acetoxybenzoic acid
    • methyl 2-hydroxybenzoate
    • Pharodoran
    • propyl 2-hydroxybenzoate
    • DTXSID70160549
    • 138230-31-6
    • 2-acetyloxybenzoic acid;methyl 2-hydroxybenzoate;propyl 2-hydroxybenzoate
    • Inchi: 1S/C10H12O3.C9H8O4.C8H8O3/c1-2-7-13-10(12)8-5-3-4-6-9(8)11;1-6(10)13-8-5-3-2-4-7(8)9(11)12;1-11-8(10)6-4-2-3-5-7(6)9/h3-6,11H,2,7H2,1H3;2-5H,1H3,(H,11,12);2-5,9H,1H3
    • InChI Key: DDJRJGYGWMZCLH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1O)=O)CCC.O(C(C)=O)C1C=CC=CC=1C(=O)O.OC1C=CC=CC=1C(=O)OC

Computed Properties

  • Exact Mass: 512.16824
  • Monoisotopic Mass: 512.168247
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 524
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 16
  • XLogP3: nothing
  • Topological Polar Surface Area: 157

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 239°Cat760mmHg
  • Flash Point: 100.5°C
  • PSA: 156.66
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